(2Z)-2-[(2-methylphenyl)imino]-6-nitro-2H-chromene-3-carboxamide

• IUPAC Name: 2-(2-methylphenyl)imino-6-nitrochromene-3-carboxamide
• InChI: InChI=1S/C17H13N3O4/c1-10-4-2-3-5-14(10)19-17-13(16(18)21)9-11-8-12(20(22)23)6-7-15(11)24-17/h2-9H,1H3,(H2,18,21)
• InChI Key: DAQYCIKESYJZAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N=C2C(=CC3=C(O2)C=CC(=C3)[N+](=O)[O-])C(=O)N
• Molecular Formula: C17H13N3O4
• Molecular Weight: 323.30 g/mol
• CAS No.: 328268-83-3

Description

(2Z)-2-[(2-methylphenyl)imino]-6-nitro-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C17H13N3O4 and its molecular weight is 323.308. The purity is usually 95%.
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Scientific Research Applications

1. Chemical Synthesis and Characterization

• The chemistry of compounds similar to 2-(2-Methylphenyl)imino-6-nitrochromene-3-carboxamide is explored in studies involving the synthesis and characterization of various chemical structures. Research on compounds such as 2-imino-2H-benzopyran-3-carboxamide and its isomeric forms demonstrates the complexity of these chemical reactions and the importance of precise conditions for desired outcomes (O'callaghan et al., 1998).

2. Potential in Developing Fluorescent Probes

• A study on nitro-3-carboxamide coumarin derivatives, which are structurally related to 2-(2-Methylphenyl)imino-6-nitrochromene-3-carboxamide, revealed their potential as fluorescent chemosensors. This suggests the possibility of using similar compounds in the development of selective probes for various applications, such as detecting specific ions in solutions (Bekhradnia et al., 2016).

3. Exploration in Liquid Crystalline Properties

• Compounds with structures related to 2-(2-Methylphenyl)imino-6-nitrochromene-3-carboxamide have been investigated for their liquid crystalline properties. This research is significant in the field of materials science, particularly in the development of new materials for displays and other optical technologies (Thaker et al., 2012).

4. Antimicrobial Activity Studies

• The antimicrobial properties of various imino-carboxamide derivatives have been examined, suggesting the potential of 2-(2-Methylphenyl)imino-6-nitrochromene-3-carboxamide and similar compounds in the development of new antimicrobial agents. This application is particularly relevant in the search for new drugs to combat resistant strains of bacteria and fungi (Zhuravel et al., 2005).

5. Applications in Corrosion Inhibition

• Research on Schiff base derivatives linked to nitro isatin, which shares structural characteristics with 2-(2-Methylphenyl)imino-6-nitrochromene-3-carboxamide, highlights their potential use as corrosion inhibitors. This indicates possible applications in protecting metals in various industrial settings (Ahmed, 2018).

Mechanism of Action

Target of Action

Many bioactive aromatic compounds, including those containing the indole nucleus, have been found to bind with high affinity to multiple receptors . These receptors could be potential targets of the compound.

Mode of Action

The compound’s interaction with its targets would typically involve binding to the active site of the receptor, leading to a conformational change that triggers a cellular response .

Biochemical Pathways

The affected pathways would depend on the specific receptors that the compound targets. For instance, indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

The molecular and cellular effects of the compound’s action would depend on the specific biochemical pathways it affects. For instance, if the compound has antiviral activity, it might inhibit viral replication .